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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to troubleshooting incomplete curing of SikaBiresin

TD-165, a transparent epoxy casting resin. The following information, presented in a question-

and-answer format, directly addresses common issues encountered during experimentation to

ensure successful and consistent results.

Frequently Asked Questions (FAQs)
Q1: What is the correct mixing ratio for SikaBiresin TD-165?

A1: The correct mixing ratio for SikaBiresin TD-150 (Resin, Component A) and SikaBiresin TD-
165 (Hardener, Component B) is crucial for proper curing. The ratio is 100:50 by both weight

and volume.[1][2][3] Inaccurate measurements are a common cause of curing failures.[4]

Q2: What are the recommended curing temperatures?

A2: Room temperature is a critical parameter for the successful casting and curing of

SikaBiresin TD-165.[1][3] For thin layers, between 1 to 5 mm, a warmer room temperature of

25°C to 30°C is recommended to accelerate curing and achieve the best properties.[1][3][5]

Curing below the recommended temperature can slow the exothermic reaction and prevent the

resin from fully curing.[4]

Q3: How long does SikaBiresin TD-165 take to cure?
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A3: While the project will harden within 24 hours, a full cure is achieved after 72 hours.[4] The

tack-free time for a thin layer of 1-3 mm at 23°C is approximately 8-9 hours.[3] Demolding time

for small casted parts can be up to 48-72 hours depending on the thickness.[3]

Q4: What should I do if the resin component (SikaBiresin TD-150) has crystallized?

A4: Prolonged storage at low temperatures can cause crystallization of the resin component.

This can be reversed by warming the component to a maximum of 70°C until the crystals

disappear.[1][2] It is important to allow the component to cool to the recommended processing

temperature before use.[1][6]

Troubleshooting Guide for Incomplete Curing
This guide addresses specific issues related to incomplete, sticky, or soft curing of SikaBiresin

TD-165.

Problem: The resin surface is sticky or tacky after the recommended curing time.
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Potential Cause
Recommended Action & Experimental

Protocol

Incorrect Mixing Ratio

Ensure the precise 100:50 ratio of Resin (A) to

Hardener (B) by weight or volume. Use a

calibrated digital scale for measurement. For

volumetric measurement, use clean, graduated

mixing containers.

Inadequate Mixing

Thoroughly mix the two components for 3 to 5

minutes, or until no streaks are visible.[4]

Scrape the sides and bottom of the mixing

container to ensure all material is incorporated.

[1][4] A common best practice is to pour the

initial mixture into a second, clean container and

mix again to avoid any unmixed material from

the walls of the first container contaminating the

pour.[1]

Low Curing Temperature

Maintain a consistent ambient and resin

temperature between 22°C and 25°C (72°F and

78°F).[4] For thin layers (1-5mm), increasing the

ambient temperature to 25°C - 30°C can

improve curing.[1][3][5] Use a temperature-

controlled environment or a space heater to

maintain the recommended temperature.

Moisture Contamination

Moisture can inhibit the curing process.[4][7]

Ensure all mixing containers and substrates are

completely dry. Store resin and hardener in

tightly sealed containers to prevent moisture

absorption from the air.[1] Avoid working in high-

humidity environments.
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Incompatible Additives

The addition of certain pigments or other

substances can interfere with the chemical

reaction of the resin. Use colorants that are

specifically designed for epoxy resins and are

non-water-based.[4] Always conduct a small test

with any new additive to ensure compatibility.

Problem: The resin has cured, but it is soft and flexible.

Potential Cause
Recommended Action & Experimental

Protocol

Off-Ratio Mixing

An excess of either resin or hardener can result

in a soft cure. Re-verify the calibration of your

measuring equipment and strictly adhere to the

100:50 mixing ratio.

Incomplete Mixing

Uncured or oily spots can result from under-

mixing.[7] Follow the rigorous mixing protocol

described above, ensuring a homogenous

mixture.

Low Temperature During Critical Cure Phase

A drop in temperature during the initial hours of

curing can affect the final hardness. Ensure a

stable thermal environment throughout the

curing process. A post-cure of 16 hours at 50°C

can increase the final hardness.[1]

Experimental Protocols
Protocol for Accurate Mixing of SikaBiresin TD-165:

Preparation: Use clean, dry, and non-reactive mixing containers (e.g., polypropylene). Have

separate, clean stirring sticks for the resin and hardener before mixing.

Measurement by Weight (Recommended):

Place the mixing container on a calibrated digital scale and tare it to zero.
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Pour the desired amount of SikaBiresin TD-150 (Resin A) into the container and note the

exact weight.

Calculate the required amount of SikaBiresin TD-165 (Hardener B) by dividing the weight

of the resin by two.

Add the exact calculated weight of the hardener to the container.

Measurement by Volume:

Use two separate, clean graduated containers to measure 100 parts of Resin A and 50

parts of Hardener B.

Pour both components into a third, larger mixing container.

Mixing:

Mix the components thoroughly with a clean stirring stick for 3-5 minutes, scraping the

sides and bottom of the container multiple times.

Pour the mixture into a second clean container and mix for another minute to ensure

homogeneity.

Degassing:

Allow the mixture to self-degas for up to 10 minutes before casting.[1][3] Alternatively, a

vacuum chamber can be used for degassing.[1]

Logical Troubleshooting Workflow
The following diagram illustrates a step-by-step process for diagnosing and resolving

incomplete curing issues.
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Start: Incomplete Curing Observed

1. Verify Mixing Ratio
(100:50 by weight/volume)

Ratio Correct?

Action: Remeasure accurately.
Use a calibrated scale.

No

2. Evaluate Mixing Technique

Yes

Mixing Thorough?
(3-5 mins, scraped sides)

Action: Re-mix using the
'two-container' method.

No

3. Assess Curing Temperature

Yes

Temp Correct?
(22-25°C, or 25-30°C for thin layers)

Action: Move to a temperature-
controlled environment. Use post-cure.

No

4. Investigate Moisture Contamination

Yes

Moisture Present?

Action: Use dry equipment.
Store resin properly. Control humidity.

Yes

5. Review Additives

No

Additives Compatible?

Action: Use compatible colorants.
Conduct small-scale tests.

No

Curing Successful

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for incomplete curing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. shop.gttag.ch [shop.gttag.ch]

2. industry.sika.com [industry.sika.com]

3. antichitabelsito.it [antichitabelsito.it]

4. artnglow.com [artnglow.com]

5. Epoxy resin for laminating TD165 - Epoxy resin | Buy from Riviera Couleurs
[magasindepeinture.ch]

6. shop.gttag.ch [shop.gttag.ch]

7. youtube.com [youtube.com]

To cite this document: BenchChem. [Troubleshooting Incomplete Curing of SikaBiresin TD-
165: A Technical Support Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621617#troubleshooting-incomplete-curing-of-
sikabiresin-td-165]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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